Cas no 1361839-94-2 (3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl)

• Product Name: 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl
• CAS No: 1361839-94-2
• MF: C₁₃H₆Cl₂F₄
• MW: 309.086355686188
• CID: 4993935
• Update Time: 2025-05-23

3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F4/c14-8-4-7(5-9(15)6-8)12-10(13(17,18)19)2-1-3-11(12)16/h1-6H
• InChI Key： PXQWZXZILPXVGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=CC=1C(F)(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl

3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl: A Comprehensive Overview

The compound 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl (CAS No. 1361839-94-2) is a highly specialized aromatic compound with a unique structure that combines chlorine, fluorine, and trifluoromethyl groups in a biphenyl framework. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug design and advanced materials. The biphenyl core of this molecule provides a rigid and planar structure, which is often desirable in the development of bioactive compounds and high-performance materials.

Recent studies have highlighted the importance of halogen substitution patterns in influencing the electronic properties and reactivity of aromatic compounds. In the case of 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl, the presence of chlorine atoms at the 3 and 5 positions on one phenyl ring, along with a fluorine atom at the 6' position on the other phenyl ring, creates a highly electron-deficient aromatic system. This electronic configuration enhances the molecule's ability to participate in various chemical reactions, such as electrophilic aromatic substitution and nucleophilic aromatic substitution. Furthermore, the trifluoromethyl group at the 2' position introduces additional electron-withdrawing effects, further modulating the reactivity of the compound.

The synthesis of 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl typically involves multi-step organic synthesis strategies. One common approach is the use of coupling reactions, such as Suzuki-Miyaura coupling or Ullmann coupling, to assemble the biphenyl framework. These reactions are highly efficient and selective, enabling the precise placement of substituents on both phenyl rings. The introduction of halogen atoms (chlorine and fluorine) can be achieved through various electrophilic halogenation techniques or through directed metallation strategies. The trifluoromethyl group is often introduced via nucleophilic substitution or through the use of CF3-containing reagents.

One of the most promising applications of 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl lies in its potential as a building block for drug discovery. The molecule's unique combination of halogen substituents makes it an attractive candidate for designing bioactive compounds with specific pharmacological properties. For instance, recent research has explored its use in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. The molecule's ability to form hydrogen bonds and its lipophilic nature make it particularly suitable for binding to protein targets with high affinity.

In addition to its role in drug discovery, 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl has also been investigated for its potential in materials science applications. Its rigid biphenyl structure and electron-withdrawing substituents make it an ideal candidate for designing advanced materials such as liquid crystals, organic semiconductors, and nonlinear optical materials. Recent studies have demonstrated that this compound can serve as a precursor for self-assembling monolayers and nanoscale structures, which are essential components in nanotechnology.

The environmental impact and toxicity profile of 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl have also been subjects of recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, its persistence in aquatic environments remains a concern due to its hydrophobic nature. Regulatory agencies have expressed interest in understanding its ecotoxicological effects to ensure safe handling and disposal practices.

In conclusion, 3,5-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl (CAS No. 1361839-94-2) is a versatile compound with a wide range of potential applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.